Cas no 106321-00-0 (Morpholine, 4,4'-(4-chloro-6-nitro-1,3-phenylene)bis-)

• Product Name: Morpholine, 4,4'-(4-chloro-6-nitro-1,3-phenylene)bis-
• CAS No: 106321-00-0
• MF: C₁₄H₁₈ClN₃O₄
• MW: 327.763422489166
• CID: 1176638
• PubChem ID: 2797445
• Update Time: 2025-04-20

Morpholine, 4,4'-(4-chloro-6-nitro-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4,4'-(4-chloro-6-nitro-1,3-phenylene)bis-
• CHEMBL597058
• Maybridge1_000596
• SR-01000637073
• 4,4'-(4-Chloro-6-nitro-1,3-phenylene)dimorpholine
• AKOS024323674
• CCG-47462
• SR-01000637073-1
• GNF-Pf-4437
• SR-01000637073-2
• 106321-00-0
• 1-Chloro-2,4-dimorpholino-5-nitrobenzene
• 4-(4-chloro-5-morpholin-4-yl-2-nitrophenyl)morpholine
• HMS543D02
• 4-(4-chloro-5-morpholino-2-nitrophenyl)morpholine
• 4-[4-chloro-5-(4-morpholinyl)-2-nitrophenyl]morpholine
• SCHEMBL17651126

• Inchi： 1S/C14H18ClN3O4/c15-11-9-14(18(19)20)13(17-3-7-22-8-4-17)10-12(11)16-1-5-21-6-2-16/h9-10H,1-8H2
• InChI Key： TYTDPCGMZUDVFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1CCOCC1)N1CCOCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.09874
• Monoisotopic Mass: 327.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 68.08